[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(12,14-dimethylhexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-1,2-dihydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate

• Molecular Formula: C53H86N8O21S
• Molecular Weight: 1203.4 g/mol
• IUPAC Name: [5-[2-[3-(3-amino-1-hydroxy-3-oxopropyl)-18-(12,14-dimethylhexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-1,2-dihydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate
• InChI: InChI=1S/C53H86N8O21S/c1-6-26(2)19-27(3)15-13-11-9-7-8-10-12-14-16-39(68)55-32-22-36(66)49(74)59-51(76)43-44(69)28(4)24-61(43)53(78)41(35(65)23-38(54)67)57-50(75)42(46(71)45(70)30-17-18-34(64)37(20-30)82-83(79,80)81)58-48(73)33-21-31(63)25-60(33)52(77)40(29(5)62)56-47(32)72/h17-18,20,26-29,31-33,35-36,40-46,49,62-66,69-71,74H,6-16,19,21-25H2,1-5H3,(H2,54,67)(H,55,68)(H,56,72)(H,57,75)(H,58,73)(H,59,76)(H,79,80,81)
• InChI Key: XEIJPGKRYOZUGB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC(C)CCCCCCCCCCC(=O)NC1CC(C(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(C(C4=CC(=C(C=C4)O)OS(=O)(=O)O)O)O)C(CC(=O)N)O)C)O)O)O
• synonyms: FR 227673; FR-227673; FR227673

Description

[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(12,14-dimethylhexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-1,2-dihydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate is a natural product found in Chalara with data available.

Scientific Research Applications

1. Molecular Structure and Interaction Studies

• Complex Molecular Interactions: A study by Declercq et al. (1997) explored the molecular structure of a 21-membered macrocycle, which includes aspects of complex chemical interactions similar to the compound . This research provides insight into host-guest hydrogen bonding and the structural behavior of complex molecules (J. Declercq et al., 1997).

2. Synthesis and Derivation of Complex Compounds

• Novel Conformationally Locked Carbocyclic Nucleosides

  Hřebabecký, Masojídková, and Holý (2005) synthesized novel carbocyclic nucleosides, showcasing methodologies relevant to the synthesis of complex compounds like the one you're interested in. This research highlights the intricate processes involved in creating such molecules (H. Hřebabecký, M. Masojídková, A. Holý, 2005).

• Palladacycle Formation and Derivatives

  A study by Hashmi et al. (2000) discusses the formation of new palladacycles and related compounds. The methods and findings from this study are relevant to understanding the formation and applications of complex organometallic structures (A. Hashmi, A. Grundl, J. Bats, 2000).

3. Chemical Reactions and Properties

• Sulfonation and Sulfation Reactions: Research by Cerfontain and Koeberg-Telder (2010) focused on the sulfonation and sulfation of certain compounds, which is directly relevant to understanding the reactivity and properties of complex sulfur-containing compounds (H. Cerfontain, A. Koeberg-Telder, 2010).

4. Exploration of Related Compounds

• Study of Imidazolin-2-one 3-oxides: Epshtein et al. (1983) investigated the synthesis and reactivities of imidazolin-2-one 3-oxides, providing insights into the behavior of nitrogen-containing heterocycles, which can be pertinent to understanding the properties of the compound (S. Epshtein, A. F. Rukasov, V. P. Tashchi, Y. G. Putsykin, 1983).